1-Buten-1-one, 2-phenyl-

• CAS RN: 20452-67-9
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• InChI: InChI=1S/C10H10O/c1-2-9(8-11)10-6-4-3-5-7-10/h3-7H,2H2,1H3
• InChI Key: GFVFSRZJKWODDS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C=O)C1=CC=CC=C1

Description

1-Buten-1-one, 2-phenyl- is a useful research compound. Its molecular formula is C10H10O and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A THF solution of 2-phenyl butyryl chloride (55 g, 0.3 mol) was added dropwise to a mixture of triethyl amine (91 g, 0.9 mol) in THF under nitrogen atmosphere. After one hour, precipitated triethyl amine hydrochloride was filtered. Filtrate was distilled under reduced pressure and EPK was obtained (60–70° C./4 mmHg). Amount obtained was 30 g (yield was 70%).